Cas no 888181-08-6 (1-(4-Bromophenylsulfonyl)-4-propylpiperazine)

• Product Name: 1-(4-Bromophenylsulfonyl)-4-propylpiperazine
• CAS No: 888181-08-6
• MF: C₁₃H₁₉BrN₂O₂S
• MW: 347.271161317825
• MDL: MFCD06029950
• CID: 857265
• PubChem ID: 3813924
• Update Time: 2025-05-25

1-(4-Bromophenylsulfonyl)-4-propylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-((4-Bromophenyl)sulfonyl)-4-propylpiperazine
• 1-(4-Bromophenylsulfonyl)-4-propylpiperazine
• 1-(4-bromophenyl)sulfonyl-4-propylpiperazine
• 888181-08-6
• BS-22606
• SCHEMBL16733908
• MFCD06029950
• 1-(4-BROMOBENZENESULFONYL)-4-PROPYLPIPERAZINE
• DTXSID10396789
• A861405
• AKOS003339020
• 1-[(4-bromophenyl)sulfonyl]-4-propylpiperazine
• STK482365
• DB-311033

• MDL： MFCD06029950
• Inchi： 1S/C13H19BrN2O2S/c1-2-7-15-8-10-16(11-9-15)19(17,18)13-5-3-12(14)4-6-13/h3-6H,2,7-11H2,1H3
• InChI Key： ALGFRLJTFLRCKW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(N1CCN(CCC)CC1)(=O)=O

Computed Properties

• Exact Mass: 346.03500
• Monoisotopic Mass: 346.03506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49Ų

Experimental Properties

• PSA: 49.00000
• LogP: 3.12200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-Bromophenylsulfonyl)-4-propylpiperazine

1-(4-Bromophenylsulfonyl)-4-propylpiperazine: A Comprehensive Overview

1-(4-Bromophenylsulfonyl)-4-propylpiperazine, identified by the CAS number 888181-08-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a versatile intermediate in chemical synthesis. In this article, we will delve into the properties, synthesis, and applications of this compound, while incorporating insights from the latest research findings.

The molecular structure of 1-(4-Bromophenylsulfonyl)-4-propylpiperazine is characterized by a piperazine ring substituted with a 4-bromophenylsulfonyl group at position 1 and a propyl group at position 4. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations. Recent studies have highlighted the importance of such substituted piperazines in modulating biological activities, particularly in the context of enzyme inhibition and receptor binding.

The synthesis of 1-(4-Bromophenylsulfonyl)-4-propylpiperazine typically involves multi-step processes that combine nucleophilic aromatic substitution and ring-closing reactions. Researchers have explored various strategies to optimize the yield and purity of this compound, with particular emphasis on controlling side reactions and enhancing selectivity. For instance, recent advancements in catalytic systems and solvent engineering have been reported to significantly improve the efficiency of its synthesis.

In terms of pharmacological applications, 1-(4-Bromophenylsulfonyl)-4-propylpiperazine has shown promise as a lead compound in drug discovery programs targeting specific therapeutic areas. Its ability to interact with biological targets such as kinases and G-protein coupled receptors (GPCRs) has been extensively studied. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits moderate inhibitory activity against a panel of kinases, suggesting its potential as a scaffold for developing kinase inhibitors.

Beyond its direct pharmacological applications, 1-(4-Bromophenylsulfonyl)-4-propylpiperazine serves as an important intermediate in the synthesis of more complex molecules. Its versatility lies in the ease with which it can be further functionalized through various chemical transformations, including alkylation, acylation, and sulfonation. This makes it an invaluable building block in medicinal chemistry.

The latest research on this compound has also focused on its biodegradation pathways and environmental impact. Understanding its fate in different ecosystems is crucial for assessing its safety profile and ensuring sustainable practices in chemical manufacturing. Studies conducted by environmental chemists have revealed that under aerobic conditions, 1-(4-Bromophenylsulfonyl)-4-propylpiperazine undergoes microbial degradation through oxidative cleavage mechanisms.

In conclusion, 1-(4-Bromophenylsulfonyl)-4-propylpiperazine, CAS number 888181-08-6, stands out as a multifaceted compound with significant implications for both academic research and industrial applications. Its structural versatility, combined with recent advances in synthesis and application studies, positions it as a key player in the development of novel therapeutic agents and chemical intermediates. As research continues to unfold, this compound is expected to contribute even more to the advancement of organic chemistry and pharmacology.